Cas no 1811-95-6 ((2-Amino-5-chlorophenyl)(cyclopentyl)methanone)

• Product Name: (2-Amino-5-chlorophenyl)(cyclopentyl)methanone
• CAS No: 1811-95-6
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 1094392
• PubChem ID: 57148453
• Update Time: 2025-04-24

(2-Amino-5-chlorophenyl)(cyclopentyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-chlorophenyl)(cyclopentyl)methanone
• (2-amino-5-chlorophenyl)-cyclopentylmethanone
• DB-179096
• SCHEMBL1342696
• Methanone, (2-amino-5-chlorophenyl)cyclopentyl-
• SB79714
• 1811-95-6
• (2-Amino-5-chlorophenyl)cyclopentylmethanone

• Inchi： 1S/C12H14ClNO/c13-9-5-6-11(14)10(7-9)12(15)8-3-1-2-4-8/h5-8H,1-4,14H2
• InChI Key： PBNYFOJOGZYMEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1CCCC1)=O)N

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.1Ų

Additional information on (2-Amino-5-chlorophenyl)(cyclopentyl)methanone

Comprehensive Guide to (2-Amino-5-chlorophenyl)(cyclopentyl)methanone (CAS No. 1811-95-6): Properties, Applications, and Market Insights

(2-Amino-5-chlorophenyl)(cyclopentyl)methanone (CAS No. 1811-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining an amino-chlorophenyl group with a cyclopentyl methanone moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its relevance in modern chemistry is underscored by its role in drug discovery and material science applications.

The chemical properties of (2-Amino-5-chlorophenyl)(cyclopentyl)methanone make it a versatile building block in organic synthesis. With a molecular formula of C₁₂H₁₄ClNO, this compound exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Researchers often utilize its amino and carbonyl functional groups for further derivatization, enabling the creation of complex molecular architectures. Recent studies highlight its potential in developing novel kinase inhibitors, a hot topic in cancer research.

In pharmaceutical applications, 1811-95-6 has shown promise as a precursor for central nervous system (CNS) targeted drugs. The cyclopentyl ring contributes to enhanced blood-brain barrier permeability, a critical factor in neuropharmacology. This aligns with current industry trends focusing on neurodegenerative disease treatments, answering frequent search queries about "blood-brain barrier penetrating compounds." The compound's chlorophenyl component also provides metabolic stability, addressing another common concern in drug design forums.

The synthesis of (2-Amino-5-chlorophenyl)(cyclopentyl)methanone typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the integrity of both functional groups. Modern green chemistry approaches have been applied to its production, responding to growing environmental concerns in chemical manufacturing. This aspect particularly resonates with researchers searching for "sustainable synthetic methods" or "eco-friendly intermediates."

Market analysis indicates steady growth in demand for 1811-95-6, driven by expanding pharmaceutical R&D budgets worldwide. The compound's unique structural features make it valuable for patent-protected drug development, a frequent subject in intellectual property discussions. Quality standards for this chemical typically require HPLC purity ≥98%, meeting stringent requirements for preclinical studies.

From a safety perspective, proper handling of (2-Amino-5-chlorophenyl)(cyclopentyl)methanone requires standard laboratory precautions. While not classified as highly hazardous, its amino-chloro structure warrants attention during manipulation. This information addresses common workplace safety queries while maintaining compliance with regulatory guidelines.

Emerging applications of this compound include its use in photoactive materials and organic electronics, areas experiencing rapid growth. The conjugated system in its molecular framework shows interesting photophysical properties, making it relevant to researchers investigating "organic semiconductors" or "molecular electronics" - trending topics in materials science literature.

Analytical characterization of 1811-95-6 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm both identity and purity, crucial for reproducibility in research - a frequent concern voiced in scientific forums about chemical intermediates.

Storage recommendations for (2-Amino-5-chlorophenyl)(cyclopentyl)methanone suggest keeping the compound in amber glass containers under inert atmosphere at low temperatures. Such stability considerations respond to practical questions from laboratory technicians about "long-term storage of sensitive compounds."

The future outlook for this compound appears promising, with potential expansions into agrochemical applications and specialty materials. Its structural flexibility allows for numerous modifications, keeping it relevant to evolving research needs. This forward-looking perspective addresses common "future trends in chemical intermediates" searches while maintaining scientific accuracy.